Cas no 65002-17-7 (bucillamine)

bucillamine structure
bucillamine structure
Product Name:bucillamine
CAS No:65002-17-7
MF:C7H13NO3S2
MW:223.313019514084
MDL:MFCD00867570
CID:58263
PubChem ID:656604
Update Time:2025-04-18

bucillamine Chemical and Physical Properties

Names and Identifiers

    • bucillamine
    • (R)-3-Mercapto-2-(2-mercapto-2-methylpropanamido)-propanoic acid
    • (2R)-2-[(2-methyl-2-sulfanylpropanoyl)amino]-3-sulfanylpropanoic acid
    • N-(2-Mercapto-2-methylpropionyl)-L-cysteine
    • (R)-3-mercapto-2-(2-mercapto-2-methylpropanamido)propanoic acid
    • N-(2-Mercapto-2-methyl-1-oxopropyl)-L-cysteine
    • Tox21_112916
    • SR-01000883966
    • Q4982752
    • A834941
    • SA96
    • (2R)-2-[(2-methyl-2-sulfanyl-propanoyl)amino]-3-sulfanyl-propanoic acid
    • NCGC00182062-02
    • BDBM50406934
    • DB12160
    • MFCD00867570
    • KS-1449
    • Tox21_113147
    • D01809
    • Tiobutarit
    • RB3025
    • Bucillaminum [Latin]
    • N-(2-Mercaptoisobutyryl)cysteine
    • Bucillamine [INN:JAN]
    • BUCILLAMINE [MART.]
    • HY-118530
    • Thiobutarit
    • 65002-17-7
    • Q-101254
    • Bucilant
    • CAS-65002-17-7
    • (2R)-3-mercapto-2-[(2-mercapto-2-methyl-1-oxopropyl)amino]propanoic acid
    • CCRIS 5260
    • DTXCID2028513
    • L-CYSTEINE, N-(2-MERCAPTO-2-METHYL-1-OXOPROPYL)-
    • Bucillaminum
    • BCP12127
    • N-(2-Mercaptoisobutyryl)-L-cysteine
    • Rimatil
    • AKOS015895462
    • UNII-R80LRA5WTF
    • MLS006010100
    • AC-32465
    • AKOS015841445
    • Bucilant (TN)
    • DTXSID2048587
    • CHEBI:31312
    • BUCILLAMINE [INN]
    • AM62722
    • SCHEMBL121965
    • De-019
    • NS00068162
    • Bucilamina
    • Bucilamina [Spanish]
    • N-(2-Mercapto-2-methylpropanoyl)-L-cysteine
    • CHEMBL80830
    • SMR004701240
    • VUAFHZCUKUDDBC-BYPYZUCNSA-N
    • NCGC00183271-01
    • R80LRA5WTF
    • SA-96
    • BUCILLAMINE [MI]
    • DE019; SA96;Thiobutarit;Rimatil.
    • SR-01000883966-1
    • Bucillamine (JP17/INN)
    • BUCILLAMINE [WHO-DD]
    • BUCILLAMINE [JAN]
    • BRD-K24697665-001-01-4
    • Bucillamine (JP18/INN)
    • SBI-0654180.0001
    • MDL： MFCD00867570
    • Inchi： 1S/C7H13NO3S2/c1-7(2,13)6(11)8-4(3-12)5(9)10/h4,12-13H,3H2,1-2H3,(H,8,11)(H,9,10)/t4-/m0/s1
    • InChI Key： VUAFHZCUKUDDBC-BYPYZUCNSA-N
    • SMILES： SC(C)(C)C(N[C@H](C(=O)O)CS)=O

Computed Properties

  • Exact Mass: 223.03400
  • Monoisotopic Mass: 223.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.4A^2
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: White crystal or crystalline powder, slightly smelly
  • Density: 1.3934 (rough estimate)
  • Melting Point: 119-123°C
  • Boiling Point: 438.0±45.0 °C at 760 mmHg
  • Flash Point: 218.7±28.7 °C
  • Refractive Index: 1.6370 (estimate)
  • PSA: 144.00000
  • LogP: 0.58490
  • Specific Rotation: D25 +32.3° (c = 1.0 in ethanol)
  • Vapor Pressure: No data available

bucillamine Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 3146 6.1/PG 3
  • WGK Germany：3
  • Safety Instruction： S26; S27; S28
  • Hazardous Material Identification： T N Xi
  • Toxicity：LD50 in mice (mg/kg): 2285 i.p.; 989.6 i.v. (Fujita, 1981)
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R23/24/25; R50/53
  • Storage Condition：Store at 4 ° C, -4 ° C is better

bucillamine Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

bucillamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM166377-5g
(R)-3-Mercapto-2-(2-mercapto-2-methylpropanamido)propanoic acid
 65002-17-7 97%
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 $300 2021-06-09
Chemenu
CM166377-10g
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 65002-17-7 97%
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 $500 2021-06-09
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 $ 132.00 2023-09-08
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B689375-500mg
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TRC
B689375-1g
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 $ 289.00 2023-04-18
TRC
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 $ 368.00 2023-04-18
Matrix Scientific
143894-1g
(R)-3-Mercapto-2-(2-mercapto-2-methylpropanamido)-propanoic acid, 95%
 65002-17-7 95%
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 $296.00 2023-09-05
Matrix Scientific
143894-5g
(R)-3-Mercapto-2-(2-mercapto-2-methylpropanamido)-propanoic acid, 95%
 65002-17-7 95%
5g
 $888.00 2023-09-05
abcr
AB447438-25mg
Bucillamine; .
 65002-17-7
25mg
 €89.00 2025-04-17

bucillamine Production Method

bucillamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65002-17-7)bucillamine
Order Number:A834941
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:31
Price ($):663.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:65002-17-7)bucillamine
A834941
Purity:99%
Quantity:1g
Price ($):663.0
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